Cas no 1996173-97-7 (Thiazole, 4-ethyl-2-(tetrahydro-2H-thiopyran-4-yl)-)

• Product Name: Thiazole, 4-ethyl-2-(tetrahydro-2H-thiopyran-4-yl)-
• CAS No: 1996173-97-7
• MF: C₁₀H₁₅NS₂
• MW: 213.362799882889
• CID: 5254175
• Update Time: 2025-10-29

Thiazole, 4-ethyl-2-(tetrahydro-2H-thiopyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-ethyl-2-(tetrahydro-2H-thiopyran-4-yl)-

• Inchi： 1S/C10H15NS2/c1-2-9-7-13-10(11-9)8-3-5-12-6-4-8/h7-8H,2-6H2,1H3
• InChI Key： HYTWMILFNYDELD-UHFFFAOYSA-N
• SMILES： S1C=C(CC)N=C1C1CCSCC1

Additional information on Thiazole, 4-ethyl-2-(tetrahydro-2H-thiopyran-4-yl)-

Recent Advances in the Study of Thiazole, 4-ethyl-2-(tetrahydro-2H-thiopyran-4-yl)- (CAS: 1996173-97-7)

Thiazole derivatives have long been recognized for their significant pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. Among these, the compound Thiazole, 4-ethyl-2-(tetrahydro-2H-thiopyran-4-yl)- (CAS: 1996173-97-7) has recently garnered attention due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the synthetic pathways for Thiazole, 4-ethyl-2-(tetrahydro-2H-thiopyran-4-yl)-, emphasizing its efficient production through multi-step organic reactions. The compound's structural complexity, characterized by the fusion of a thiazole ring with a tetrahydro-2H-thiopyran moiety, has been shown to enhance its stability and bioavailability. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

In vitro and in vivo studies have demonstrated the compound's promising biological activities. Notably, Thiazole, 4-ethyl-2-(tetrahydro-2H-thiopyran-4-yl)- exhibits potent inhibitory effects against specific enzyme targets involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate its ability to modulate key signaling pathways associated with cancer cell proliferation.

The pharmacokinetic profile of Thiazole, 4-ethyl-2-(tetrahydro-2H-thiopyran-4-yl)- has also been investigated, revealing favorable absorption and distribution properties. Animal studies have shown that the compound achieves adequate plasma concentrations with minimal toxicity, making it a viable candidate for further drug development. However, challenges such as metabolic stability and potential drug-drug interactions require further exploration to optimize its therapeutic efficacy.

In conclusion, Thiazole, 4-ethyl-2-(tetrahydro-2H-thiopyran-4-yl)- (CAS: 1996173-97-7) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities warrant continued research to fully elucidate its mechanisms of action and clinical potential. Future studies should focus on structure-activity relationship (SAR) optimization and translational research to advance this compound toward preclinical and clinical trials.